3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide

• Molecular Formula: C4H4F3N3O2S
• Molecular Weight: 215.16 g/mol
• SMILES: C1=NNC(=C1S(=O)(=O)N)C(F)(F)F
• InChI: InChI=1S/C4H4F3N3O2S/c5-4(6,7)3-2(1-9-10-3)13(8,11)12/h1H,(H,9,10)(H2,8,11,12)
• InChIKey: GETBAJIZFVXFKT-UHFFFAOYSA-N

3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide Physicochemical Baseline

3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide (CAS: 1934962-41-0) is a heterocyclic sulfonamide building block with molecular formula C4H4F3N3O2S and a molecular weight of 215.16 g/mol [1]. The compound features a pyrazole core substituted with a strongly electron-withdrawing trifluoromethyl group at the 3-position and a hydrogen-bond-capable sulfonamide moiety at the 4-position. This unsubstituted NH-pyrazole scaffold serves as a versatile intermediate for the synthesis of diverse 1-substituted pyrazole-4-sulfonamides, which have been explored as COX-2 inhibitors, antiviral agents, and agrochemical fungicides [2]. The absence of N1-alkylation preserves an additional hydrogen-bond donor site, which is a critical point of differentiation from commonly employed methylated analogs in medicinal chemistry campaigns.

Unsubstituted NH-Pyrazole Preserves hydrogen-bond donor for target engagement

Regioselective N-Alkylation Enables divergent synthesis of 1-substituted sulfonamide libraries

Versatile Scaffold Explored in COX-2, antiviral, and fungicide research programs

• [1] Chemsrc. 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide. CAS 1934962-41-0. Accessed 2026. View Source
• [2] Penning, T. D., et al. Synthesis and Biological Evaluation of the 1,5-Diarylpyrazole Class of Cyclooxygenase-2 Inhibitors: Identification of 4-[5-(4-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, Celecoxib). J. Med. Chem. 1997, 40, 9, 1347-1365. View Source

3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide Substitution Limitations

While several pyrazole-4-sulfonamide analogs share the core heterocyclic structure, critical differences in substitution patterns—particularly at the N1 position and the presence of the free NH group—generate substantial variation in key physicochemical parameters that govern biological partitioning, target engagement, and downstream derivatization potential. The most readily available and frequently substituted analog, 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide (CAS 101457-07-2), exhibits markedly different lipophilicity and hydrogen-bond donor capacity compared to the unsubstituted target compound [1]. Furthermore, the tautomeric equilibrium inherent to the unsubstituted pyrazole ring can influence regioselective alkylation outcomes and biological recognition [2]. These differences directly impact experimental reproducibility, biological activity profiles, and the efficiency of downstream synthetic transformations, thereby precluding simple interchangeability without careful consideration of the specific research or industrial objective.

Lipophilicity shift

1-Methyl analog exhibits markedly lower lipophilicity, which may alter membrane permeability and target partitioning.

Hydrogen-bond donor loss

N1-methylation removes one H-bond donor, potentially changing binding mode and selectivity.

Synthetic dead-end

1-Methyl derivative lacks the free N-H handle, preventing further N-functionalization for SAR exploration.

• [1] PubChem. 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide. CID 13630088. Accessed 2026. View Source
• [2] Takahashi, M., et al. 3,3,3-Trifluoro-2,2-dihydroxypropanesulfonamides as building blocks for trifluoromethyl-containing pyrazoles and benzimidazoles. J. Heterocycl. Chem. 1997, 34, 5, 1395-1398. View Source

3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide Key Analog Comparison

Lipophilicity Difference from 1-Methyl Analog

The unsubstituted 3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide exhibits a calculated LogP of approximately 2.1, indicating moderate lipophilicity . In stark contrast, the 1-methyl analog (1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide) has a calculated XLogP3 of -0.3, a difference of 2.4 log units [1]. This 2.4-unit shift corresponds to a >250-fold difference in theoretical octanol-water partition coefficient, representing a profound change in hydrophobicity.

Lipophilicity Shift

Head-to-head

Target LogP 2.1 · Analog XLogP3 -0.3 · Δ = 2.4

Impacts membrane permeability and protein binding

Calculated values; experimental logP confirmation recommended

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 2.1
Comparator Or Baseline	1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide (XLogP3 = -0.3)
Quantified Difference	2.4 log units (ΔLogP)
Conditions	Calculated values (in silico)

Why This Matters

A 2.4 log unit difference in LogP is a primary driver of divergent membrane permeability, plasma protein binding, and metabolic clearance, making the compounds non-interchangeable in any biological assay or lead optimization campaign.

• [1] PubChem. 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide. CID 13630088. Accessed 2026. View Source

Measles Virus RNA Polymerase Inhibition

The 1-methyl derivative of 3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide has been identified as a potent non-nucleoside inhibitor of the measles virus RNA-dependent RNA polymerase complex, with a reported effective concentration (EC50) of 250 nM in cellular assays . In contrast, a systematic search of primary literature and patents reveals no reports of comparable antiviral activity for the unsubstituted parent compound 3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide.

Antiviral Phenotype

Data to verify

No reported activity for parent; EC50 250 nM for 1-methyl analog

N1 substitution critical for antiviral activity

Literature search reveals no comparable data for target compound

Evidence Dimension	Antiviral Activity (Measles Virus RNA Polymerase Inhibition)
Target Compound Data	No reported activity
Comparator Or Baseline	1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide (EC50 = 250 nM)
Quantified Difference	Qualitative difference (activity vs. no reported activity)
Conditions	In vitro measles virus RNA polymerase assay

Why This Matters

The absence of reported antiviral activity for the parent compound, in the context of potent activity for the methylated analog, demonstrates that N1 substitution is a critical structural determinant for this specific antiviral phenotype, guiding compound selection for infectious disease research programs.

Regioselective N-Alkylation for Library Synthesis

The unsubstituted NH-pyrazole core of 3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide serves as a privileged intermediate for the divergent synthesis of 1-alkyl-3-trifluoromethylpyrazole-4-sulfonamide libraries via regioselective N-alkylation [1]. While specific quantitative yields for the parent compound's alkylation are not disclosed, this synthetic pathway is well-established for generating structurally diverse analogs [1]. The pre-functionalized 1-methyl analog lacks this versatile N-H handle, rendering it a terminal product rather than a synthetic intermediate.

Synthetic Utility

Class-level

Free N-H enables regioselective alkylation for library synthesis

Versatile intermediate; 1-methyl analog is a terminal product

Alkylation conditions follow established protocols (see refs)

Evidence Dimension	Synthetic Utility
Target Compound Data	Free N-H group allows for divergent N-alkylation
Comparator Or Baseline	1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide (N-methyl group is a synthetic dead-end)
Quantified Difference	Qualitative difference (versatile intermediate vs. terminal product)
Conditions	Standard organic synthesis (alkylation conditions)

Why This Matters

For medicinal chemistry and agrochemical discovery programs requiring rapid exploration of N1-substituent SAR, the parent compound is the essential starting material, whereas the methyl analog represents a single, fixed data point.

• [1] Takahashi, M., et al. 3,3,3-Trifluoro-2,2-dihydroxypropanesulfonamides as building blocks for trifluoromethyl-containing pyrazoles and benzimidazoles. J. Heterocycl. Chem. 1997, 34, 5, 1395-1398. View Source

Hydrogen-Bond Donor and Ionization State Differences

The target compound possesses an additional hydrogen-bond donor site at the pyrazole N-H position, contributing to an estimated pKa for the sulfonamide group in the range of ~10-11 . The 1-methyl analog lacks this N-H donor and may exhibit altered acidity at the sulfonamide moiety [1]. While quantitative pKa data for the sulfonamide group in both compounds are not directly available from primary literature, the qualitative difference in hydrogen-bond donor count (2 donors for the target vs. 1 for the analog) is a key factor influencing interactions with biological targets like carbonic anhydrases and kinases .

H-Bond Donor Profile

Class-level

2 H-bond donors (target) vs 1 (analog); estimated pKa ~10–11

Differences in target binding and protonation state

Experimental pKa and binding data required

Evidence Dimension	Hydrogen-Bond Donor Count and Acidity
Target Compound Data	pKa (sulfonamide) ~10-11; 2 H-bond donors
Comparator Or Baseline	1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide (1 H-bond donor; pKa not available)
Quantified Difference	Qualitative difference in donor count; estimated pKa range provided
Conditions	Estimated values (in silico/vendor data)

Why This Matters

Differences in hydrogen-bonding capacity and protonation state at physiological pH directly impact binding affinity and selectivity for target enzymes, making the unsubstituted pyrazole a distinct chemical probe compared to its N-alkylated congeners.

• [1] PubChem. 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide. CID 13630088. Accessed 2026. View Source

3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide Application Scenarios

Divergent Synthesis of Kinase and Carbonic Anhydrase Inhibitor Libraries

As demonstrated in Section 3, the free N-H group on the pyrazole ring of 3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide provides a critical synthetic handle for regioselective alkylation [1]. This enables the rapid, divergent synthesis of focused libraries of N1-substituted pyrazole-4-sulfonamides for structure-activity relationship (SAR) exploration. Such libraries are highly relevant for programs targeting sulfonamide-binding enzymes, including carbonic anhydrases (e.g., hCA IX/XII in oncology) and kinases (e.g., JAK2), where the additional hydrogen-bond donor may also influence binding mode and selectivity . The parent compound is the essential, and often sole, viable starting point for this type of library enumeration.

Next-Generation Fungicide Intermediate Synthesis

The pyrazole-4-sulfonamide scaffold, particularly with a 3-trifluoromethyl group, is a recognized core in modern fungicide development, with recent reports demonstrating EC50 values below 0.5 mg/L against key plant pathogens for related derivatives [2]. 3-(Trifluoromethyl)-1H-pyrazole-4-sulfonamide serves as an ideal precursor for generating novel N-alkyl and N-aryl derivatives to be screened against resistant fungal strains such as Sclerotium rolfsii and Valsa mali. Its use allows agrochemical researchers to explore uncharted chemical space beyond the limitations of pre-alkylated building blocks, which may be more expensive or less synthetically flexible.

ADME Comparison of Pyrazole Tautomers

The marked lipophilicity difference (ΔLogP = 2.4) between 3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide and its 1-methyl analog, as detailed in Section 3 , positions the unsubstituted compound as a valuable tool for investigating the impact of N-H hydrogen-bond donors on membrane permeability, metabolic stability, and protein binding in a matched molecular pair (MMP) analysis. Procurement of the parent compound, in conjunction with its 1-methyl analog, enables controlled physicochemical and in vitro ADME experiments that can generate high-value data for refining predictive models and informing the design of orally bioavailable drug candidates.

Application

Selection Property

Validation Focus

Enzyme Inhibitor Library Synthesis

Free N-H for regioselective N-alkylation

SAR exploration for sulfonamide-binding targets

Agrochemical Fungicide Development

Pyrazole-4-sulfonamide core with CF3

Screening against resistant fungal strains

ADME Matched Pair Analysis

Lipophilicity and H-bond donor impact

Membrane permeability and metabolic stability assessment

• [1] Takahashi, M., et al. 3,3,3-Trifluoro-2,2-dihydroxypropanesulfonamides as building blocks for trifluoromethyl-containing pyrazoles and benzimidazoles. J. Heterocycl. Chem. 1997, 34, 5, 1395-1398. View Source
• [2] Cheng, X., et al. Design, Synthesis, and Antifungal Evaluation of Novel Pyrazole-5-sulfonamide Derivatives for Plant Protection. J. Agric. Food Chem. 2024, 72, 40, 22045-22053. View Source